2-(Diethylamino)-6-methylisonicotinic acid hydrochloride

• Molecular Formula: C11H17ClN2O2
• Molecular Weight: 244.72 g/mol
• IUPAC Name: 2-(diethylamino)-6-methylpyridine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H16N2O2.ClH/c1-4-13(5-2)10-7-9(11(14)15)6-8(3)12-10;/h6-7H,4-5H2,1-3H3,(H,14,15);1H
• InChI Key: DSPSFIZRNYXYFU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=CC(=C1)C(=O)O)C.Cl

Description

2-(Diethylamino)-6-methylisonicotinic acid hydrochloride is a useful research compound. Its molecular formula is C11H17ClN2O2 and its molecular weight is 244.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-diethylamino-6-methyl-isonicotinic acid ethyl ester (6.39 g, 27.0 mmol) in 6 N aq. HCl (100 mL) is stirred at 80° C. for 72 h before the solvent is removed in vacuo. The remaining solid is dried under HV to give 2-diethylamino-6-methyl-isonicotinic acid hydrochloride (6.96 g) as a yellow solid; LC-MS: tR=0.53 min; [M+H]+=209.09; 1H NMR (D6-DMSO): δ 1.17 (t, J=6.8 Hz, 6H), 2.51 (s, 3H), 3.68 (q, J=6.3 Hz, 4H), 6.96 (s, 1H), 7.15 (s br, 1H).